
An In-Depth Technical Guide to 4-Bromo-4'-
(cyclopentyloxy)biphenyl

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Bromo-4'-

(cyclopentyloxy)biphenyl

CAS No.: 1352318-50-3

Cat. No.: B580522

Get Quote

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Bromo-4'-
(cyclopentyloxy)biphenyl (CAS Number: 1352318-50-3), a halogenated alkoxybiphenyl

derivative of significant interest in the fields of materials science and pharmaceutical

development. While specific literature on this compound is emerging, this document

consolidates fundamental principles, established synthetic methodologies, and predicted

analytical data based on analogous structures. The guide details plausible synthetic routes,

including the Williamson ether synthesis and Suzuki-Miyaura cross-coupling, complete with

detailed experimental protocols and workflow diagrams. Furthermore, it presents expected

physicochemical properties and a thorough guide to the analytical characterization of the title

compound, supported by predictive spectral data. Potential applications in liquid crystals and

organic electronics are discussed, alongside essential safety and handling protocols for

brominated aromatic compounds. This document is intended to serve as a foundational

resource for researchers engaging with this and similar molecules.
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Introduction and Molecular Overview
4-Bromo-4'-(cyclopentyloxy)biphenyl is a bifunctional organic molecule featuring a rigid

biphenyl core. This core structure is prevalent in a variety of functional materials and bioactive

molecules. The presence of a bromine atom at the 4-position provides a reactive handle for a

multitude of cross-coupling reactions, most notably the Suzuki-Miyaura, Heck, and

Sonogashira couplings, allowing for the construction of more complex molecular architectures.

The cyclopentyloxy group at the 4'-position imparts increased solubility in organic solvents and

can influence the liquid crystalline properties of the molecule. Biphenyl derivatives are

foundational in the development of liquid crystals, organic light-emitting diodes (OLEDs), and

as key intermediates in the synthesis of pharmaceuticals.[1][2][3] The strategic placement of

the bromo and cyclopentyloxy functionalities makes this compound a valuable building block

for creating tailored molecules for specific high-tech applications.

Physicochemical and Predicted Properties
While experimental data for 4-Bromo-4'-(cyclopentyloxy)biphenyl is not extensively

published, its properties can be reliably predicted based on its chemical structure and data

from analogous compounds.
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Property
Predicted Value /
Information

Source

CAS Number 1352318-50-3 Vendor Data

Molecular Formula C₁₇H₁₇BrO Vendor Data

Molecular Weight 317.22 g/mol Vendor Data

Appearance
Expected to be a white to off-

white crystalline solid.
Analogy

Melting Point

Expected to be in the range of

other similar 4-alkoxy-4'-

bromobiphenyls.

Analogy

Boiling Point
Expected to be >300 °C at

atmospheric pressure.
Analogy

Solubility

Expected to be soluble in

common organic solvents like

dichloromethane, chloroform,

tetrahydrofuran, and toluene;

insoluble in water.

Analogy

Proposed Synthetic Routes and Experimental
Protocols
Two primary and highly efficient synthetic routes are proposed for the synthesis of 4-Bromo-4'-
(cyclopentyloxy)biphenyl. The choice of route may depend on the availability of starting

materials.

Route 1: Williamson Ether Synthesis
This is a classic and reliable method for forming ethers, involving the reaction of a phenoxide

with an alkyl halide.[4][5] In this proposed synthesis, 4-bromo-4'-hydroxybiphenyl is

deprotonated with a suitable base to form the corresponding phenoxide, which then undergoes

nucleophilic substitution with a cyclopentyl halide.
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4-Bromo-4'-hydroxybiphenyl

Reaction at Reflux

Base (e.g., K2CO3)

Cyclopentyl Bromide

Solvent (e.g., Acetone)

Aqueous Workup & Purification 4-Bromo-4'-(cyclopentyloxy)biphenyl

4-(Cyclopentyloxy)phenylboronic Acid

Reaction under Inert Atmosphere

1,4-Dibromobenzene

Pd Catalyst (e.g., Pd(PPh3)4)

Base (e.g., K2CO3)

Solvent (e.g., Toluene/Water)

Aqueous Workup & Purification 4-Bromo-4'-(cyclopentyloxy)biphenyl
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Synthesized Product

TLC (Purity Check)

NMR Spectroscopy (Structure)

Mass Spectrometry (Molecular Weight)

IR Spectroscopy (Functional Groups)

Final Characterized Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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